Cyclooctane addresses the limitations of common alkane solvents for high-temperature inert media and catalyst validation. Its symmetry and thermal properties enable:
Supply from stabilized inventory with consistent ≥99% purity ensures reproducible results.
Cyclooctane is a medium-ring, fully saturated cycloalkane (C8H16) characterized by a highly flexible ring structure and a unique thermal profile. As a non-polar hydrocarbon, it features a boiling point of approximately 149 °C and a melting point near 14.5 °C [1]. In industrial and advanced research settings, cyclooctane is primarily procured as a high-boiling inert solvent, a highly symmetric substrate for C-H activation and functionalization studies, and a latent-heat Phase Change Material (PCM) [2]. Its structural symmetry ensures that all 16 hydrogen atoms are chemically equivalent, making it a critical baseline material for evaluating catalytic efficiency, while its thermal transitions provide distinct advantages in thermal energy storage and anti-icing surface engineering [1].
Buyers frequently attempt to substitute cyclooctane with cheaper, more common alkanes like cyclohexane or n-octane, but these alternatives fail across several critical process dimensions. Cyclohexane, while structurally similar, has a significantly lower boiling point (80.7 °C), which limits its utility as a high-temperature reflux solvent and restricts the kinetic ceiling of unpressurized reactions [1]. Conversely, n-octane matches cyclooctane in carbon count but lacks its cyclic symmetry; during C-H functionalization or dehydrogenation, n-octane produces a complex mixture of regioisomers, drastically complicating product isolation and lowering target yields [2]. Furthermore, the melting points of cyclohexane (6.5 °C) and n-octane (-57 °C) fall outside the optimal ambient-temperature phase-transition window required for specific Phase Change Material (PCM) applications, rendering them ineffective for near-room-temperature latent heat storage or advanced frost-delay coatings [1].
Cyclooctane provides a substantially expanded thermal window for non-polar solvent applications compared to standard cycloalkanes. With a boiling point of 149 °C, cyclooctane allows for atmospheric reflux temperatures nearly 68 °C higher than cyclohexane (80.7 °C) and 81 °C higher than n-hexane (68 °C) [1]. This elevated boiling point permits the acceleration of sluggish reaction kinetics in an inert, non-polar environment without the need for specialized pressurized reactors[1].
| Evidence Dimension | Atmospheric Boiling Point (Reflux Ceiling) |
| Target Compound Data | 149 °C |
| Comparator Or Baseline | Cyclohexane (80.7 °C) |
| Quantified Difference | +68.3 °C higher boiling point |
| Conditions | Standard atmospheric pressure (1 atm) |
Enables chemists to drive high-activation-energy reactions to completion faster using standard glassware, reducing equipment overhead.
In catalytic C-H functionalization workflows, cyclooctane's symmetry ensures that all methylene groups are equivalent, leading to single-product formation. In copper-catalyzed carbene insertion studies, cyclooctane afforded the target insertion product in 84% isolated yield [1]. In contrast, the linear comparator n-octane yielded a complex mixture of three different insertion products with a combined yield of only 50-52%[1].
| Evidence Dimension | Product yield and isomeric purity in C-H carbene insertion |
| Target Compound Data | 84% yield (single isomer) |
| Comparator Or Baseline | n-Octane (50-52% combined yield, 3 isomers) |
| Quantified Difference | 32-34% higher overall yield and 100% regioselectivity |
| Conditions | Diimine-copper(I) catalyzed reaction with trimethylsilyldiazomethane |
Eliminates the need for complex, resource-intensive chromatographic separations of isomers, significantly lowering the cost of synthesizing functionalized C8 precursors.
Cyclooctane is widely preferred over linear alkanes as a model substrate for testing transfer dehydrogenation catalysts due to its favorable kinetic profile. Computational and experimental studies using pincer-iridium and rhodium complexes demonstrate that the oxidative addition of the C-H bond in cyclooctane has an energy barrier approximately 4 kcal/mol lower than that of n-octane[1]. This lower barrier translates to significantly higher turnover frequencies and turnover numbers (TON) in catalytic alkane dehydrogenation protocols[1].
| Evidence Dimension | Oxidative addition energy barrier for C-H bond activation |
| Target Compound Data | ~4 kcal/mol lower barrier |
| Comparator Or Baseline | n-Octane (Baseline) |
| Quantified Difference | 4 kcal/mol kinetic advantage |
| Conditions | Transfer dehydrogenation catalyzed by pincer complexes |
Validates cyclooctane as the optimal benchmark substrate for proving the efficacy of novel organometallic catalysts before moving to more challenging linear alkanes.
Cyclooctane's specific melting point (~14.5 °C) makes it highly effective as a Phase-Switching Liquid (PSL) for delaying frost formation. Because it freezes at a temperature higher than the freezing point of water (0 °C), surface-infused cyclooctane releases latent heat during its phase transition when exposed to cold environments [1]. Research demonstrates that such PSLs can impede condensation-frosting up to 15 times longer in a surface-infused state compared to conventional non-phase-changing lubricant-infused surfaces [1].
| Evidence Dimension | Frosting delay duration on infused surfaces |
| Target Compound Data | Up to 15x longer delay in condensation-frosting |
| Comparator Or Baseline | Conventional lubricant-infused surfaces (e.g., silicone oil) |
| Quantified Difference | 15-fold increase in frost delay time |
| Conditions | Peltier cooling at -15 °C, 80% relative humidity |
Provides material scientists with a highly specific thermal-buffer compound for engineering advanced passive anti-icing and frost-resistant coatings.
Where this compound is the right choice for organometallic synthesis or polymerizations requiring a non-coordinating, non-polar solvent at temperatures between 85 °C and 145 °C, where cyclohexane would boil off and heavier linear alkanes would complicate product isolation [1].
Where this compound is the right choice for validating the activity of novel transition-metal catalysts (e.g., Ir, Rh, Cu pincer complexes). Its symmetry guarantees a single functionalized product, simplifying NMR/GC analysis and proving catalytic viability before testing on complex linear alkanes [2].
Where this compound is the right choice for microencapsulated thermal energy storage or anti-icing surface coatings. Its ~14.5 °C melting point is perfectly positioned to trigger latent heat release just above the freezing point of water, preventing frost propagation on critical infrastructure [3].
Flammable;Health Hazard